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Compound of Interest

Compound Name: Propylene glycol dibenzoate

Cat. No.: B099542

For Researchers, Scientists, and Drug Development Professionals

Propylene glycol dibenzoate is a diester of propylene glycol and benzoic acid, widely used as
a plasticizer, solvent, and emollient in various industrial and consumer products, including
cosmetics and pharmaceuticals. This technical guide provides an in-depth overview of its
toxicological data and safety profile, compiled from available literature and safety assessments.
The information is presented to aid researchers, scientists, and drug development
professionals in evaluating its safety for various applications.

Executive Summary

Propylene glycol dibenzoate exhibits a low order of acute toxicity via oral and dermal routes.
It is not found to be a skin or eye irritant in animal studies, nor is it a skin sensitizer. While
specific long-term toxicity data for propylene glycol dibenzoate is limited, information on its
constituent parts—propylene glycol and benzoic acid—and related compounds like
dipropylene glycol dibenzoate, suggests a low potential for chronic toxicity, carcinogenicity,
or reproductive and developmental effects. It is anticipated to be metabolized into propylene
glycol and benzoic acid, which are then further metabolized and excreted.

Chemical Identity
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Property Value

Chemical Name Propylene glycol dibenzoate

1,2-Propanediol dibenzoate, Propane-1,2-diyl

Synonyms dibenzoate
CAS Number 19224-26-1
Molecular Formula C17H1604
Molecular Weight 284.31 g/mol [1]
Propylene glycol dibenzoate consists of a
Structure propylene glycol backbone with two benzoate

groups attached via ester linkages.

Toxicological Data

The toxicological profile of propylene glycol dibenzoate is summarized in the following
sections. Much of the available data is on the closely related compound, dipropylene glycol
dibenzoate, which is often used as a read-across substance.

Acute Toxicity

Propylene glycol dibenzoate has a low acute toxicity profile based on animal studies.
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Endpoint Species Route Value Reference
LDso Rat Oral 3593 mg/kg [2]

3295 mg/kg
LDso Rat Oral ;?;S;prlene [3]

dibenzoate)

3914 mg/kg
(Dipropylene
glycol
dibenzoate)

LDso Rat Oral

LDso Rabbit Dermal >2000 mg/kg [2]

>2000 mg/kg

Dipropylene
LDso Rat Dermal (Dipropy [3]

glycol
dibenzoate)

>200 mg/L (4h)
(Dipropylene
glycol
dibenzoate)

LCso Rat Inhalation

Skin and Eye Irritation

Studies on propylene glycol dibenzoate and its analogue, dipropylene glycol dibenzoate,
indicate a lack of significant irritation potential.

Endpoint Species Result Reference
Skin Irritation Rabbit Not an irritant
Eye Irritation Rabbit Not an irritant

Skin Sensitization

Propylene glycol dibenzoate is not considered to be a skin sensitizer.
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Test Type Species Result Reference

) ) Not a sensitizer
Guinea Pig ] ) )
o Guinea Pig (Dipropylene glycol
Maximisation Test )
dibenzoate)

Repeated Dose Toxicity

Specific sub-chronic or chronic toxicity studies on propylene glycol dibenzoate were not
identified in the public literature. However, data on related compounds suggest a low potential
for toxicity from repeated exposure. In a 90-day oral study on propylene glycol
dicaprylate/dicaprate, a related ester, the No Observed Adverse Effect Level (NOAEL) was
determined to be 1000 mg/kg/day.[4]

Genotoxicity

Propylene glycol dibenzoate and its analogues have not shown evidence of genotoxic
potential in standard assays.

Test Type System Result Reference

Negative (Dipropylene

Ames Test S. typhimurium )
glycol dibenzoate)
Negative (for a vehicle

In vivo Micronucleus containing propylene

Rat Bone Marrow _

Test glycol and benzoic

acid)
Carcinogenicity

No long-term carcinogenicity studies specifically on propylene glycol dibenzoate were found.
However, studies on dipropylene glycol in rats and mice showed no evidence of carcinogenic
activity.[6] The International Agency for Research on Cancer (IARC) has not classified
dipropylene glycol dibenzoate as a human carcinogen.[7]

Reproductive and Developmental Toxicity
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Specific reproductive and developmental toxicity studies for propylene glycol dibenzoate are
not readily available. However, studies on propylene glycol have shown no effects on fertility or
development in mice at doses up to 10,100 mg/kg/day.[8][9]

Experimental Protocols

The following are generalized protocols for key toxicological studies, based on OECD
guidelines, which are standard methodologies for such assessments.

Acute Oral Toxicity (OECD 401)

» Test Species: Albino rats, typically of a single sex.

Administration: The test substance is administered by gavage in a single dose.

Dosage: A range of dose levels is used to determine the LDso.

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at
least 14 days.

Pathology: Gross necropsy is performed on all animals.

Acute Dermal Toxicity (OECD 402)

o Test Species: Rats, rabbits, or guinea pigs.

o Application: The substance is applied to a shaved area of the skin (at least 10% of the body
surface) and covered with a porous gauze dressing for 24 hours.

» Dosage: A limit test at 2000 mg/kg is often performed.
e Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.

o Pathology: Gross necropsy of all animals is conducted.

Skin Irritation (OECD 404)

o Test Species: Albino rabbits.
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o Application: A small amount of the test substance is applied to a patch of shaved skin.
o Exposure: The exposure period is typically 4 hours.

o Observation: The skin is examined for erythema and edema at specified intervals (e.g., 1,
24, 48, and 72 hours) after patch removal.

Eye Irritation (OECD 405)

o Test Species: Albino rabbits.
o Application: A single dose of the substance is instilled into the conjunctival sac of one eye.

o Observation: The eyes are examined for corneal opacity, iritis, and conjunctivitis at 1, 24, 48,
and 72 hours after application.

Skin Sensitization - Guinea Pig Maximisation Test
(OECD 406)

» Test Species: Guinea pigs.

¢ Induction Phase: The test substance is administered intradermally with an adjuvant
(Freund's Complete Adjuvant) and then topically.

o Challenge Phase: After a rest period, a non-irritating concentration of the substance is
applied topically to a naive skin site.

o Evaluation: The skin reactions in the test group are compared to a control group.

In Vivo Mammalian Erythrocyte Micronucleus Test
(OECD 474)

o Test Species: Mice or rats.
o Administration: The test substance is typically administered once or twice.

o Sample Collection: Bone marrow or peripheral blood is collected at appropriate times after
the last administration.
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e Analysis: Erythrocytes are analyzed for the presence of micronuclei, which are indicative of

chromosomal damage.

Metabolism and Toxicokinetics

Propylene glycol dibenzoate is expected to be hydrolyzed in the body to propylene glycol and
benzoic acid.

* Propylene Glycol: It is metabolized to lactic and pyruvic acids, which are normal
intermediates in carbohydrate metabolism, and is ultimately converted to carbon dioxide and
water.[10]

» Benzoic Acid: It is rapidly metabolized, primarily by conjugation with glycine in the liver to
form hippuric acid, which is then excreted in the urine.[11]

) Lactic Acid &
Pyruvic Acid

Benzoic Acid Metabolism . L
(Glycine Conjugation) Hippuric Acid

Propylene Glycol
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Metabolism of Propylene Glycol Dibenzoate

Potential Signaling Pathways

While no specific signaling pathways for the toxicity of propylene glycol dibenzoate have
been identified, studies on high doses of its metabolite, propylene glycol, have suggested a
potential mechanism of nephrotoxicity involving oxidative stress and inflammation mediated by
the NF-kB signaling pathway.[6][12] It is important to note that this is an extrapolation and may
not be directly applicable to propylene glycol dibenzoate under normal exposure conditions.
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Safety Profile and Conclusion
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Based on the available toxicological data, propylene glycol dibenzoate has a favorable safety
profile for its intended uses.

Acute Effects: Low potential for acute toxicity.
« lIrritation and Sensitization: Not a skin or eye irritant, and not a skin sensitizer.

o Genotoxicity and Carcinogenicity: No evidence of genotoxic or carcinogenic potential based
on available data for related compounds.

e Reproductive and Developmental Effects: Unlikely to pose a risk based on data for propylene
glycol.

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of propylene
glycol esters, including propylene glycol dibenzoate, and concluded that they are safe as
used in cosmetics.

It is important to consider that propylene glycol esters can enhance the dermal penetration of
other substances, which should be taken into account during formulation.[4]

Disclaimer: This document is intended for informational purposes for a scientific audience and
IS not a substitute for a formal safety assessment. The toxicological profile is based on currently
available data, and further research may be necessary for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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